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Solubility Profile of 3-Methyl-2-oxobutanoic Acid

The following table summarizes the available quantitative and qualitative solubility data for 3-methyl-2-

oxobutanoic acid and its common salt form.

Compound Name Form Solvent Solubility Key Characteristics & Notes
3-Methyl-2- Free Water Soluble [1] Polar, ketocarboxylic acid. Hydrogen
oxobutanoic Acid Acid bonding with water molecules enables
(a-Ketoisovaleric solubility [1].
acid)

Ethanol Soluble [1] Soluble in polar organic solvents like

ethanol and methanol [1].

Methanol Soluble [1] Soluble in polar organic solvents [1].

DMSO Highly likely  Although not explicitly stated for the free
soluble acid, DMSQO is a powerful polar aprotic
solvent miscible with water and known to
dissolve a wide range of polar and non-
polar compounds [2]. Its use with the
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Compound Name Form Solvent Solubility Key Characteristics & Notes

sodium salt (below) strongly implies the
free acid is also soluble.

Sodium 3-methyl- Sodium  Water >54.8 Highly soluble. A separate source
2-oxobutanoate (a-  Salt mg/mL confirms solubility at 200 mg/mL,
Ketoisovaleric acid (clear, resulting in a clear, colorless solution [3].
sodium salt) colorless)

(3]

Researcher Guidance & Practical Workflow

For scientists handling this compound in a drug development or research context, the following workflow

and considerations are recommended.
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Start: Solubility Requirement
for 3-methyl-2-oxobutanoic acid

Is the application in an
aqueous or biological system?

< <

DMSO as Stock Solution Solvent
Likely highly soluble for both forms
Ideal for making high-concentration

stock solutions

Note: Verify solubility experimentally
for critical applications.
Monitor sodium content if salt form is used.

Click to download full resolution via product page

The diagram above outlines a logical selection process. Here are the key practical points:

e DMSO for Stock Solutions: DMSO is extensively used to prepare stock solutions of test compounds
in drug discovery due to its ability to dissolve diverse chemicals and its miscibility with aqueous media
[2]. While direct data for the free acid in DMSO is not explicit, the properties of both the compound
and DMSO make high solubility very likely.

¢ Sodium Salt for Aqueous Systems: For experiments requiring high concentrations in aqueous
buffers (e.g., cell culture, enzymatic assays), the sodium salt is the preferred form due to its

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.smolecule.com/products/s564956?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://www.smolecule.com/products/s564956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

demonstrated high solubility in water [3].
e Handling and Storage: The sodium salt should be stored at 0-5°C [3]. The free acid, with its polar
carboxylic acid group, is also likely hygroscopic and should be stored in a sealed container.

How to Proceed Without Explicit Protocols

Since a standard experimental protocol for solubility determination was not found, you can consider these
approaches:

e Consult Foundational Methods: The theory of solubility parameters, as explained by Burke [4],
provides the scientific basis for designing experiments. The "like dissolves like" principle and
Hildebrand parameters can guide solvent selection.

o Empirical Testing: For critical applications, small-scale, controlled experiments are essential. You
can dissolve incremental amounts of the compound in your desired solvent (e.g., DMSO) at room
temperature and with gentle heating or sonication, observing the point at which no more solute
dissolves.

e Search for Analogous Protocols: Look for solubility testing procedures for similar keto-carboxylic
acids, which often follow standardized pharmacopeial methods.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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